Cas no 182923-60-0 (1H-Pyrazole-4-carbonitrile,5-amino-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
• CAS No: 182923-60-0
• MF: C₇H₄F₆N₄
• MW: 258.123881340027
• CID: 1376352
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C7H4F6N4/c8-6(9,10)2-17-5(15)3(1-14)4(16-17)7(11,12)13/h2,15H2
• InChI Key： VUTPRDYSNAMYIR-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 258.03412

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 311.4±42.0 °C(Predicted)
• PSA: 67.63
• pka: -2.46±0.13(Predicted)